Cas no 21243-18-5 (6-Fluorothio-4-chromanone)

• Product Name: 6-Fluorothio-4-chromanone
• CAS No: 21243-18-5
• MF: C₉H₇FOS
• MW: 182.214684724808
• MDL: MFCD00078488
• CID: 51749
• PubChem ID: 2737521
• Update Time: 2024-10-31

6-Fluorothio-4-chromanone Chemical and Physical Properties

Names and Identifiers

• 6-Fluorothio-4-chromanone
• 6-fluoro-2,3-dihydro-4H-1-Benzothiopyran-4-one
• 6-fluoro-2,3-dihydrothiochromen-4-one
• 6-fluoro-1-thiochroman-4-one
• 6-Fluoro-2,3-dihydro-4H-thiochromen-4-one
• 6-fluoro-3,4-dihydro-2H-1-benzothiopyran-4-one
• 6-Fluoro-4-oxothiochroman
• 6-fluoro-4-thiochromanone
• 6-fluorothiochroman-4-one
• FS-1064
• FT-0621115
• CS-0159648
• 4H-1-Benzothiopyran-4-one, 6-fluoro-2,3-dihydro-
• EN300-07762
• DTXSID50372108
• AKOS001116408
• 21243-18-5
• CHEMBL4281285
• SCHEMBL12743
• HMS563F02
• Z90122668
• NBBGHADNMPMHST-UHFFFAOYSA-N
• 6-fluorothio-4-chromanone, AldrichCPR
• MFCD00078488
• 6-fluoro-3,4-dihydro-2h-1-benzothiin-4-one
• Maybridge1_007680
• DB-350420
• 6-fluoro-2,3-dihydro-1-benzothiopyran-4-one
• 2,3-Dihydro-6-fluoro-4H-thiochromen-4-one, 2,3-Dihydro-6-fluoro-4H-1-benzothiopyran-4-one, 6-Fluoro-4-oxothiochroman

• MDL： MFCD00078488
• Inchi： 1S/C9H7FOS/c10-6-1-2-9-7(5-6)8(11)3-4-12-9/h1-2,5H,3-4H2
• InChI Key： NBBGHADNMPMHST-UHFFFAOYSA-N
• SMILES： S1C2C=CC(=CC=2C(CC1)=O)F

Computed Properties

• Exact Mass: 182.02000
• Monoisotopic Mass: 182.02016418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Melting Point: 89-92
• PSA: 42.37000
• LogP: 2.50420

6-Fluorothio-4-chromanone Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes